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Compound of Interest

Compound Name: N-octadecyl-pSar25

Cat. No.: B15547716

Essential Safety and Handling Guide for N-
octadecyl-pSar25

This guide provides crucial safety and logistical information for the handling and disposal of N-
octadecyl-pSar25, a polysarcosine (pSar) lipid utilized in the formulation of lipid nanopatrticles
for RNA delivery.[1][2][3] Adherence to these protocols is essential for ensuring personal safety
and maintaining the integrity of the product.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to minimize exposure
risk when handling N-octadecyl-pSar25, particularly in its lyophilized powder form.
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PPE Category Item Specifications and Use
Required to shield against dust
) particles and potential
Eye and Face Protection Safety Goggles

splashes. Must conform to
ANSI Z87.1 standards.[4]

Face Shield

Recommended in addition to
safety goggles when there is a
significant risk of splashing,
such as during the initial
reconstitution of the lyophilized

powder.[4]

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact. Double
gloving is recommended for
enhanced protection. Gloves
must be changed immediately

upon contamination.

Body Protection

Laboratory Coat

A standard lab coat is required
to protect skin and clothing

from spills and contamination.

Respiratory Protection

Respirator/Dust Mask

Recommended when weighing
or handling the lyophilized
powder to prevent inhalation of
fine particles. Work should be
conducted in a fume hood or

biosafety cabinet.

General Laboratory Attire

Long Pants and Closed-Toe

Shoes

Minimum attire for working in a
laboratory where hazardous

materials are present.

Operational Plan: Handling and Storage
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Proper handling and storage procedures are critical for maintaining the stability and integrity of
N-octadecyl-pSar25.

Receiving and Inspection:

e Upon receipt, visually inspect the container for any signs of damage or a compromised seal.
 Verify that the product details on the label match the order information.

Storage of Lyophilized Powder:

e Long-term Storage: Store at -20°C in a tightly sealed container.

o Protection: Keep the container in a desiccator to prevent moisture absorption, as the
compound may be hygroscopic.

Handling of Lyophilized Powder:

» Before opening, allow the container to equilibrate to room temperature inside a desiccator to
prevent condensation.

o Conduct all weighing and handling of the powder within a chemical fume hood or biosafety
cabinet to minimize inhalation risk.

o Weigh the desired amount of powder quickly to reduce exposure to air and moisture.

 Tightly reseal the container immediately after use and return it to the appropriate storage
conditions.

Reconstitution:

» Add the appropriate solvent to the vial containing the lyophilized powder. For hydrophobic
peptides, organic solvents such as DMSO or DMF may be necessary for initial dissolution.

» Gentle vortexing or sonication can be used to aid dissolution. Avoid excessive heating.

e If using an organic solvent, the solution can then be carefully diluted with an aqueous buffer.
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Storage of Reconstituted Solution:
¢ Itis recommended to use solutions immediately.
o For short-term storage, refrigerate at 4°C for up to a few weeks.

o For longer-term storage, create single-use aliquots and store them at -20°C or -80°C to avoid
repeated freeze-thaw cycles.

Disposal Plan

All materials that have come into contact with N-octadecyl-pSar25 must be treated as
chemical waste.

» Contaminated Materials: Dispose of all used gloves, pipette tips, vials, and other
contaminated disposable materials in a designated and clearly labeled hazardous waste
container.

e Aqueous Waste: Collect all aqueous solutions containing N-octadecyl-pSar25 in a
designated chemical waste container.

o Follow all local, state, and federal regulations for the disposal of chemical waste.

Emergency Procedures
Spill:

Ensure the area is well-ventilated.

Wear appropriate PPE, including double nitrile gloves, a lab coat, and safety goggles.

Absorb the spill with a chemical spill kit or absorbent pads.

Clean the spill area with soap and water.

Dispose of all cleanup materials as hazardous waste.

Exposure:
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Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes at an eyewash station and seek medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Seek immediate medical attention.
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Safe Handling Workflow for N-octadecyl-pSar25
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Caption: Workflow for the safe handling of N-octadecyl-pSar25.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

